Cas no 26018-79-1 (6-ethoxybenzothiophene-2-carboxylic acid)
26018-79-1 structure
Product Name:6-ethoxybenzothiophene-2-carboxylic acid
CAS No:26018-79-1
MF:C11H10O3S
MW:222.260302066803
CID:1425159
PubChem ID:68431975
Update Time:2025-04-20
6-ethoxybenzothiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-ethoxybenzothiophene-2-carboxylic acid
- 6-ethoxy-1-benzothiophene-2-carboxylic acid
- LogP
- 6-Ethoxybenzo[b]thiophene-2-carboxylic acid
- DB-415027
- 26018-79-1
- SCHEMBL2896304
-
- Inchi: 1S/C11H10O3S/c1-2-14-8-4-3-7-5-10(11(12)13)15-9(7)6-8/h3-6H,2H2,1H3,(H,12,13)
- InChI Key: CYSOQVHPWPQGAD-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC2C=CC(=CC1=2)OCC
Computed Properties
- Exact Mass: 222.0351
- Monoisotopic Mass: 222.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 74.8Ų
Experimental Properties
- PSA: 46.53
6-ethoxybenzothiophene-2-carboxylic acid Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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